2-methyl-1-(trichloroacetyl)piperidine

• IUPAC Name: 2,2,2-trichloro-1-(2-methylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C8H12Cl3NO/c1-6-4-2-3-5-12(6)7(13)8(9,10)11/h6H,2-5H2,1H3
• InChI Key: IMYPMKJGSFJCTO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C(=O)C(Cl)(Cl)Cl
• Molecular Formula: C8H12Cl3NO
• Molecular Weight: 244.5 g/mol

Description

2-methyl-1-(trichloroacetyl)piperidine, also known as MTCP, is a synthetic compound that has been widely used in scientific research. It is a piperidine derivative with a trichloroacetyl group attached to the nitrogen atom. MTCP has been found to have a variety of biochemical and physiological effects, making it a valuable tool for studying various biological processes.

Mechanism of Action

The mechanism of action of 2-methyl-1-(trichloroacetyl)piperidine is not fully understood, but it is thought to work by inhibiting the activity of acetylcholinesterase. This leads to an increase in the levels of acetylcholine in the brain, which can have a variety of effects on the nervous system.
Biochemical and Physiological Effects:
2-methyl-1-(trichloroacetyl)piperidine has been found to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine and norepinephrine in the brain, which can have effects on mood and behavior. 2-methyl-1-(trichloroacetyl)piperidine has also been found to increase the levels of certain neuropeptides in the brain, which can have effects on pain perception and inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 2-methyl-1-(trichloroacetyl)piperidine in lab experiments include its potency and specificity as an inhibitor of acetylcholinesterase. Additionally, 2-methyl-1-(trichloroacetyl)piperidine has been found to have a relatively low toxicity profile, making it a safe tool for studying various biological processes.
The limitations of using 2-methyl-1-(trichloroacetyl)piperidine in lab experiments include its limited solubility in water, which can make it difficult to work with in some experimental setups. Additionally, the effects of 2-methyl-1-(trichloroacetyl)piperidine on the nervous system can be complex and difficult to interpret, making it important to use caution when interpreting experimental results.

Future Directions

There are many potential future directions for research involving 2-methyl-1-(trichloroacetyl)piperidine. One area of interest is the development of new treatments for neurological disorders such as Alzheimer's and Parkinson's. 2-methyl-1-(trichloroacetyl)piperidine's ability to inhibit acetylcholinesterase makes it a promising candidate for the development of new drugs that could improve cognitive function in patients with these diseases.
Another potential direction for research is the development of new pain medications. 2-methyl-1-(trichloroacetyl)piperidine's analgesic properties make it a potential candidate for the development of new drugs that could provide relief for patients suffering from chronic pain.
Overall, 2-methyl-1-(trichloroacetyl)piperidine is a valuable tool for studying various biological processes, and its potential applications in medicine make it an exciting area of research for the future.

Synthesis Methods

2-methyl-1-(trichloroacetyl)piperidine can be synthesized using a variety of methods, but the most common method involves the reaction between 2-methylpiperidine and trichloroacetyl chloride in the presence of a base such as triethylamine. The reaction typically takes place in an organic solvent such as dichloromethane or chloroform.

Scientific Research Applications

2-methyl-1-(trichloroacetyl)piperidine has been used in a variety of scientific research applications. It has been found to be a potent inhibitor of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This makes 2-methyl-1-(trichloroacetyl)piperidine a valuable tool for studying the role of acetylcholine in the nervous system and for developing new treatments for diseases such as Alzheimer's and Parkinson's.
2-methyl-1-(trichloroacetyl)piperidine has also been found to have anticonvulsant properties, making it useful for studying epilepsy and other neurological disorders. Additionally, 2-methyl-1-(trichloroacetyl)piperidine has been found to have analgesic properties, making it a potential candidate for the development of new pain medications.